Cas no 116060-91-4 (2-Pyridinecarboxylic acid, 3-(4-methylbenzoyl)-)

• Product Name: 2-Pyridinecarboxylic acid, 3-(4-methylbenzoyl)-
• CAS No: 116060-91-4
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 1206027
• PubChem ID: 10331901
• Update Time: 2025-04-20

2-Pyridinecarboxylic acid, 3-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-(4-methylbenzoyl)-
• 3-(4-methylbenzoyl)pyridine-2-carboxylic acid
• 2-pyridinecarboxylic acid,3-(4-methylbenzoyl)-
• DTXSID90438257
• ADEXTNXECYSAKO-UHFFFAOYSA-N
• 3-(4-methylbenzoyl)-2-pyridinecarboxylic acid
• 116060-91-4
• SCHEMBL6987666

• Inchi： 1S/C14H11NO3/c1-9-4-6-10(7-5-9)13(16)11-3-2-8-15-12(11)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： ADEXTNXECYSAKO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1C(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26